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Introduction
O-acyl oximes, such as acetoximebenzoate, have emerged as versatile precursors in modern

organic synthesis, particularly in copper-catalyzed reactions. These reactions often proceed via

the formation of highly reactive iminyl radicals, which can undergo a variety of subsequent

transformations, including C-H functionalization, cyclization, and cross-coupling reactions. This

document provides an overview of key copper-catalyzed reactions involving O-acyl oximes,

complete with detailed experimental protocols and quantitative data to facilitate their application

in research and development.

Key Applications
Copper-catalyzed reactions of O-acyl oximes have been successfully applied in the synthesis

of a diverse range of valuable molecules, including:

γ- and δ-Alkynyl Nitriles and Ketones: These reactions enable the functionalization of remote

C(sp³)–H bonds.[1]

Alkynylated N-Heterocycles: Photoinduced, copper-catalyzed radical cascade reactions

provide access to these important structural motifs.[2]
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1,1-Diaryl-substituted Alkylnitriles: A three-component radical cross-coupling of oxime esters,

styrenes, and boronic acids allows for the synthesis of these complex structures.

Reaction Mechanisms and Pathways
The central theme in many copper-catalyzed reactions of O-acyl oximes is the generation of an

iminyl radical through a single-electron transfer (SET) process from a Cu(I) species. This iminyl

radical can then undergo several key reaction pathways, as illustrated in the following diagram.
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Reaction Pathways of Iminyl Radical

O-Acyl Oxime Iminyl Radical + Cu(I) -> + Cu(II)OAc

Intramolecular Cyclization

 

1,5-Hydrogen Atom Transfer
 

β-Scission

 

Cu(I)

Cu(II)

Alkynylated N-Heterocycles + Alkyne, Cu-catalysis

γ-Alkynyl Nitriles + Alkyne, Cu-catalysis

δ-Alkynyl Ketones + Alkyne, Cu-catalysis

Reaction Setup Reaction Work-up and Purification

O-acyloxime (0.2 mmol)
Terminal Alkyne (0.4 mmol)

K2CO3 (2.0 equiv)

CuI (0.1 equiv)
tBu3-TERPY (0.2 equiv) CH3CN (1.0 mL) 60 °C

Nitrogen Atmosphere Quench with H2O Extract with EtOAc Column Chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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